Cas no 62457-93-6 (Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]-)

• Product Name: Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]-
• CAS No: 62457-93-6
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• MDL: MFCD03078773
• CID: 444091
• PubChem ID: 12324715
• Update Time: 2025-11-02

Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]-
• (1H-imidazol-2-yl)(phenyl)methanone
• 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]methanone
• F53476
• 62457-93-6
• (1H-Imidazol-2-yl)[3-(trifluoromethyl)phenyl]methanone
• A903261
• (1H-imidazol-2-yl)(3-(trifluoromethyl)phenyl)methanone
• DTXSID20489217

• MDL： MFCD03078773
• Inchi： 1S/C11H7F3N2O/c12-11(13,14)8-3-1-2-7(6-8)9(17)10-15-4-5-16-10/h1-6H,(H,15,16)
• InChI Key： IBLHQQPXXRUBDY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(C2=NC=CN2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 240.05111
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Additional information on Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]-

Comprehensive Overview of Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- (CAS No. 62457-93-6)

Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- (CAS No. 62457-93-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazole and trifluoromethylphenyl functional groups, exhibits versatile properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

The chemical structure of Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- features an imidazole ring linked to a phenyl group substituted with a trifluoromethyl moiety. This combination of functional groups contributes to its distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The presence of the trifluoromethyl group enhances the compound's lipophilicity, making it particularly useful in the design of bioactive molecules with improved pharmacokinetic profiles.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in pharmaceuticals and agrochemicals. Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- is no exception, as it serves as a key intermediate in the synthesis of various imidazole-based drugs. These drugs are known for their antimicrobial, antifungal, and anti-inflammatory properties, making them essential in modern therapeutics. Additionally, the compound's ability to act as a ligand in catalytic systems has opened new avenues in organocatalysis and metal-organic frameworks (MOFs).

The synthesis of Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- typically involves the condensation of imidazole-2-carbaldehyde with 3-(trifluoromethyl)phenylmagnesium bromide, followed by oxidation. This method ensures high yield and purity, which are critical for its application in sensitive processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the compound's structure and purity.

From a market perspective, the global interest in imidazole derivatives and trifluoromethylated compounds is on the rise. The pharmaceutical industry, in particular, is investing heavily in these molecules due to their potential in addressing unmet medical needs. Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- is also being explored for its role in green chemistry initiatives, where its efficient synthesis and minimal environmental impact align with sustainable development goals.

In conclusion, Methanone, 1H-imidazol-2-yl-[3-(trifluoromethyl)phenyl]- (CAS No. 62457-93-6) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a focal point in ongoing research and development efforts. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry, agrochemicals, and advanced materials.